Cas no 149288-45-9 (Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]-)

• Product Name: Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]-
• CAS No: 149288-45-9
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD09741307
• CID: 3783920
• PubChem ID: 16794482
• Update Time: 2025-10-30

Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]-
• 4-[(2,4-difluorophenoxy)methyl]benzoic acid
• AKOS000151300
• A1-05389
• 149288-45-9
• DTXSID701263563

• MDL： MFCD09741307
• Inchi： 1S/C14H10F2O3/c15-11-5-6-13(12(16)7-11)19-8-9-1-3-10(4-2-9)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： KDFUENZPZGEIGU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(COC2=CC=C(F)C=C2F)C=C1

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]-

Research Briefing on Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- (CAS: 149288-45-9)

Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]-, with the CAS number 149288-45-9, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the design of enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, providing valuable insights into its therapeutic potential.

The synthesis of Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- typically involves the reaction of 2,4-difluorophenol with 4-(bromomethyl)benzoic acid under basic conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluations. Researchers have also explored its stability under various conditions, revealing that it exhibits good thermal and hydrolytic stability, which is advantageous for formulation development.

In terms of biological activity, Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, its antimicrobial properties against Gram-positive bacteria have been documented, although further studies are needed to elucidate its mechanism of action.

Another area of interest is the compound's potential role in cancer therapy. Preliminary in vitro studies have indicated that Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- can induce apoptosis in certain cancer cell lines, possibly through the modulation of reactive oxygen species (ROS) levels. However, these findings are still in the early stages, and more comprehensive in vivo studies are required to validate its efficacy and safety profile.

Despite its promising attributes, challenges remain in the development of Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Benzoic acid, 4-[(2,4-difluorophenoxy)methyl]- (CAS: 149288-45-9) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its mechanistic details and optimize its pharmacological properties. As the field advances, this compound may emerge as a key player in the development of next-generation drugs for inflammation, infection, and oncology.